1-(cyclopropylmethyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 1-(cyclopropylmethyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C11H14F3N3/c12-11(13,14)10-8-5-15-4-3-9(8)17(16-10)6-7-1-2-7/h7,15H,1-6H2
• InChI Key: GYESJVWSQGHLHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(CNCC3)C(=N2)C(F)(F)F
• Molecular Formula: C11H14F3N3
• Molecular Weight: 245.24 g/mol

Description

1-(cyclopropylmethyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C11H14F3N3 and its molecular weight is 245.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Conformations

1-(cyclopropylmethyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine and closely related compounds have been studied for their synthesis and molecular conformations. These studies involve the examination of hydrogen bonding in different dimensions and molecular conformations in compounds with slight variations in their chemical structure. For instance, different hydrogen bonding patterns and molecular conformations are observed in closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, highlighting the impact of minor changes in chemical structure on the overall molecular arrangement (Sagar et al., 2017).

Chemical Synthesis Techniques

Various chemical synthesis techniques have been employed to create derivatives of pyrazolo[4,3-c]pyridines. These include microwave-assisted treatments and multicomponent reaction approaches for creating 6-substituted derivatives. Such methods are crucial for developing efficient and practical routes for synthesizing these complex molecules (Palka et al., 2014).

Application in Cyclization Strategies

This compound and its derivatives are also significant in the development of cyclization strategies. For example, they are used in the synthesis of key intermediates for insecticidal candidates, demonstrating their relevance in agricultural chemistry and the development of new insecticides (Yang et al., 2019).

Antimicrobial and Anticancer Applications

Derivatives of pyrazolo[4,3-c]pyridine have been explored for their potential antimicrobial and anticancer activities. Studies have synthesized novel compounds and tested them for cytotoxicity against various cancer cell lines, as well as for antimicrobial and anti-biofilm activities, indicating their potential use in medical and pharmaceutical research (Nagender et al., 2014).

Antioxidant Activities

Some derivatives have shown promising antioxidant activities. These activities have been assessed in various studies, indicating the potential for these compounds in oxidative stress-related applications and as functional ingredients in health-promoting products (Bonacorso et al., 2015).